Cas no 53782-69-7 (4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)

• Product name: 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
• CAS No: 53782-69-7
• MF: C₁₂H₁₀O₄
• MW: 218.20500
• MDL: MFCD06009963
• CID: 939138
• PubChem ID: 1120998

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
• 4-[5-(hydroxymethyl)furan-2-yl]benzoic acid
• 2-Hydroxymethyl-5-(4-carboxyphenyl)-furan
• 4-[5-(hydroxymethyl)-2-furyl]benzoic acid
• HMS1634N02
• 53782-69-7
• 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid, AldrichCPR
• CCG-151066
• AB01333580-02
• SR-01000324986
• SR-01000324986-1
• MFCD06009963
• STK201343
• CS-0118819
• 4-(5-(Hydroxymethyl)furan-2-yl)benzoicacid
• DTXSID80360518
• 4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
• AKOS000300553
• NCGC00340163-01

• MDL： MFCD06009963
• Inchi： InChI=1S/C12H10O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2,(H,14,15)
• InChI Key： BEZNEPQDECMJAN-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(=O)O)C2=CC=C(CO)O2

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.057909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų
• Surface Charge: 0
• XLogP3: 1.3

Experimental Properties

• PSA: 70.67000
• LogP: 2.13710

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Security Information

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%